Cas no 1702181-35-8 (Heptane, 3-(chloromethyl)-4-methyl-)

• Product Name: Heptane, 3-(chloromethyl)-4-methyl-
• CAS No: 1702181-35-8
• MF: C₉H₁₉Cl
• MW: 162.700162172318
• CID: 5284340
• Update Time: 2025-07-17

Heptane, 3-(chloromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 3-(chloromethyl)-4-methyl-

• Inchi： 1S/C9H19Cl/c1-4-6-8(3)9(5-2)7-10/h8-9H,4-7H2,1-3H3
• InChI Key： RQLQXVRAAIGNNH-UHFFFAOYSA-N
• SMILES： CCC(CCl)C(C)CCC

Additional information on Heptane, 3-(chloromethyl)-4-methyl-

Comprehensive Analysis of Heptane, 3-(chloromethyl)-4-methyl- (CAS No. 1702181-35-8)

Heptane, 3-(chloromethyl)-4-methyl- (CAS No. 1702181-35-8) is a specialized organic compound that has garnered significant attention in industrial and research applications due to its unique structural properties. This chlorinated derivative of heptane is characterized by the presence of a chloromethyl group at the third carbon and a methyl group at the fourth carbon, making it a versatile intermediate in synthetic chemistry. Its molecular formula, C9H17Cl, and precise structure contribute to its reactivity, which is often exploited in the synthesis of more complex molecules.

In recent years, the demand for chloromethylated compounds like Heptane, 3-(chloromethyl)-4-methyl- has surged, driven by their utility in pharmaceuticals, agrochemicals, and material science. Researchers and manufacturers frequently search for "CAS 1702181-35-8 applications" or "3-(chloromethyl)-4-methylheptane synthesis," reflecting the compound's growing relevance. Its role as a building block in organic synthesis aligns with the broader trend toward sustainable and efficient chemical processes, a hot topic in the scientific community.

The compound's physical and chemical properties, such as its boiling point, solubility, and stability, are critical for its handling and application. For instance, its moderate polarity and volatility make it suitable for use in solvent systems or as a reagent in controlled reactions. Searches like "Heptane, 3-(chloromethyl)-4-methyl- solubility" or "CAS 1702181-35-8 safety data" highlight user interest in its practical aspects. These queries underscore the need for accurate, accessible information to support safe and effective use in laboratories and industrial settings.

From an environmental perspective, Heptane, 3-(chloromethyl)-4-methyl- is often discussed in the context of green chemistry. Innovations in catalytic processes and waste reduction have made chloromethylated compounds more sustainable, addressing concerns about resource efficiency. Keywords such as "eco-friendly chloromethylation" or "green synthesis of CAS 1702181-35-8" are increasingly popular, reflecting the industry's shift toward environmentally conscious practices.

In summary, Heptane, 3-(chloromethyl)-4-methyl- (CAS No. 1702181-35-8) is a compound of significant scientific and industrial value. Its applications span multiple sectors, and its study is fueled by advancements in synthetic methodologies and sustainability. By addressing common search queries and aligning with contemporary trends, this overview aims to provide a thorough, SEO-optimized resource for professionals and researchers alike.